Cas no 1706437-82-2 (6-Chloro-N*5*-isobutyl-pyrimidine-4,5-diamine)

• Product Name: 6-Chloro-N*5*-isobutyl-pyrimidine-4,5-diamine
• CAS No: 1706437-82-2
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• CID: 5151970
• Update Time: 2025-07-23

6-Chloro-N*5*-isobutyl-pyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N*5*-isobutyl-pyrimidine-4,5-diamine

• Inchi： 1S/C8H13ClN4/c1-5(2)3-11-6-7(9)12-4-13-8(6)10/h4-5,11H,3H2,1-2H3,(H2,10,12,13)
• InChI Key： ZFZGMCRSCXJGSN-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(NCC(C)C)C(N)=N1

Additional information on 6-Chloro-N*5*-isobutyl-pyrimidine-4,5-diamine

6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine: A Comprehensive Overview

6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine, identified by the CAS registry number 1706437-82-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their versatile applications in drug design, catalysis, and electronic materials. The structure of this compound features a pyrimidine ring with substituents at positions 4 and 5, including a chlorine atom at position 6 and an isobutyl group attached to the nitrogen at position 5. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrimidine derivatives or chlorinated intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, the use of transition metal catalysts in coupling reactions has been reported to enhance the yield and purity of this compound.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based applications. The compound's UV-Vis spectrum reveals strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials or as a chromophore in dye-sensitized solar cells.

Recent studies have highlighted the role of 6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine as a precursor for advanced materials. For example, researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its nitrogen-rich structure facilitates coordination with metal ions or cross-linking with other organic units. These materials exhibit high surface areas and tunable pore sizes, making them promising candidates for gas storage, catalysis, and sensing applications.

Beyond materials science, this compound has also been investigated for its potential in medicinal chemistry. Pyrimidine derivatives are known for their ability to modulate enzyme activity or bind to specific receptors, making them valuable leads for drug discovery. Recent computational studies have identified this compound as a potential inhibitor of certain kinases involved in cancer pathways. Experimental validation is currently underway to assess its efficacy and selectivity in preclinical models.

In terms of environmental considerations, the degradation pathways of 6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine have been studied under simulated environmental conditions. Results indicate that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These findings are crucial for assessing its environmental fate and ensuring sustainable practices during its production and application.

The integration of computational chemistry tools has further expanded our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. For instance, the presence of electron-withdrawing groups such as chlorine enhances the electrophilicity of the pyrimidine ring, facilitating nucleophilic attacks during reactions. Such theoretical studies complement experimental work by guiding synthetic strategies and predicting material behavior.

In summary, 6-Chloro-N⁵-isobutyl-pyrimidine-4,5-diamine, with CAS number 1706437-82-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables its use in advanced materials development and medicinal chemistry research. As ongoing studies continue to uncover new functionalities and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.